2-(3-BOC-Aminophenyl)-6-chlorobenzoic acid, 95%

• IUPAC Name: 2-chloro-6-[3-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]benzoic acid
• InChI: InChI=1S/C18H18ClNO4/c1-18(2,3)24-17(23)20-12-7-4-6-11(10-12)13-8-5-9-14(19)15(13)16(21)22/h4-10H,1-3H3,(H,20,23)(H,21,22)
• InChI Key: AQJUVIOYWLNZKO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC=CC(=C1)C2=C(C(=CC=C2)Cl)C(=O)O
• Molecular Formula: C18H18ClNO4
• Molecular Weight: 347.8 g/mol

Description

2-(3-BOC-Aminophenyl)-6-chlorobenzoic acid, 95% (2-BOC-APC-95) is a synthetic compound used for a variety of scientific research applications. It is a derivative of benzoic acid and can be synthesized from 3-bromoacetophenone and 6-chlorobenzonitrile. Due to its unique properties, it is used in many different laboratory experiments and has a variety of biochemical and physiological effects.

Mechanism of Action

2-(3-BOC-Aminophenyl)-6-chlorobenzoic acid, 95% acts as a reagent in organic synthesis and a catalyst in chemical reactions. It acts as a reagent by binding to the substrate, forming a reactive intermediate, and then releasing the product. This reaction is facilitated by the presence of a base. Additionally, it acts as a catalyst by promoting the reaction between two reactants without itself being consumed in the reaction.
Biochemical and Physiological Effects
2-(3-BOC-Aminophenyl)-6-chlorobenzoic acid, 95% has a variety of biochemical and physiological effects. It is known to act as an inhibitor of enzymes involved in the synthesis of fatty acids and cholesterol. Additionally, it has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

2-(3-BOC-Aminophenyl)-6-chlorobenzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is stable under a variety of reaction conditions. Additionally, it is non-toxic and has relatively low environmental impact. However, it is also important to note that 2-(3-BOC-Aminophenyl)-6-chlorobenzoic acid, 95% is not soluble in water, which can limit its use in some experiments.

Future Directions

The potential future directions for 2-(3-BOC-Aminophenyl)-6-chlorobenzoic acid, 95% are numerous. It could be used in the synthesis of new compounds with improved properties or in the development of new pharmaceuticals, pesticides, and other compounds. Additionally, it could be studied further to better understand its biochemical and physiological effects and to identify new potential applications. Finally, it could be used as a starting material for the synthesis of other compounds and as a catalyst in chemical reactions.

Synthesis Methods

2-(3-BOC-Aminophenyl)-6-chlorobenzoic acid, 95% can be synthesized from 3-bromoacetophenone and 6-chlorobenzonitrile. The synthesis process begins with the reaction of 3-bromoacetophenone with 6-chlorobenzonitrile in the presence of a base to form the intermediate compound 2-bromo-3-chlorobenzonitrile. This intermediate compound is then reacted with potassium carbonate and sodium hydrogen carbonate in an aqueous solution to form the final product, 2-(3-BOC-Aminophenyl)-6-chlorobenzoic acid, 95%.

Scientific Research Applications

2-(3-BOC-Aminophenyl)-6-chlorobenzoic acid, 95% has a variety of scientific research applications. It is commonly used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a starting material for the synthesis of other compounds. Additionally, it is used in the synthesis of pharmaceuticals, pesticides, and other compounds.